BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Toxicology
Profile of Dendron P5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dendron P5

Cat. No.: B15123250

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dendron P5, identified by CAS Number 207444-65-3, is a dendron molecule with the chemical
formula C76H134N40O21 and a molecular weight of 1439.89 g/mol . Dendrons are wedge-shaped
sections of dendrimers, which are highly branched, monodisperse macromolecules with a
defined architecture. The unique properties of dendrons and dendrimers, such as their high
density of surface functional groups and internal cavities, have made them attractive
candidates for various biomedical applications, including drug delivery, gene therapy, and
diagnostics.

This technical guide provides a comprehensive overview of the known and inferred safety and
toxicology profile of Dendron P5. Due to the limited availability of specific toxicological studies
on Dendron P5, this guide supplements known information with data from structurally related
compounds, particularly Generation 5 (G5) dendrimers with polyester or polyamidoamine
(PAMAM) backbones. It is crucial to note that while this information provides a valuable
preliminary assessment, it should be interpreted with caution, and specific testing of Dendron
P5 is requisite for a definitive safety evaluation.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
Dendron P5 has been assigned the following hazard statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications indicate that Dendron P5 requires careful handling and appropriate
personal protective equipment (PPE) in a laboratory or manufacturing setting.

Preclinical Safety and Toxicology Profile

While specific preclinical studies on Dendron P5 are not publicly available, the toxicological
profile can be inferred from studies on dendrimers of similar size, generation, and surface
characteristics. The toxicity of dendrimers is primarily influenced by their surface charge,
generation size, and core chemistry.

Acute Toxicity

The GHS classification of H302 (Harmful if swallowed) suggests a moderate level of acute oral
toxicity. The following table summarizes general acute toxicity data for related G5 dendrimers.

Test
Test Species Route LD50/LC50 Reference
Substance
Acute Oral Anionic
L Rat Oral > 500 mg/kg [1]
Toxicity PAMAM G5.5
Acute Oral Cationic 100-200
o Mouse Oral [2]
Toxicity PAMAM G4 mg/kg
Acute o Severe lung
) Cationic o
Inhalation Mouse Intratracheal injury at 15 [3]
N PAMAM G5
Toxicity Ho/g
Acute Dermal  Anionic )
Rabbit Dermal > 2000 mg/kg [1]

Toxicity PAMAM G5.5
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Note: Cationic dendrimers generally exhibit higher toxicity than their anionic or neutral
counterparts due to their interaction with negatively charged cell membranes.[4] Polyester-
based dendrimers are often considered to be more biocompatible and less toxic than PAMAM
dendrimers.[5][6]

Irritation and Sensitization

The hazard statements H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation) indicate that Dendron P5 is an irritant upon direct
contact with these tissues.

Test Test Substance  Species Result Reference
Skin o
o _ Cationic PAMAM _ _ General
Irritation/Corrosio Rabbit Irritant )
G4 Dendrimer Data
n
Eye -
o ) Cationic PAMAM ) ) General
Irritation/Corrosio Rabbit Severe Irritant ]
G4 Dendrimer Data
n
Cytotoxicity

The in vitro cytotoxicity of dendrimers is a critical indicator of their potential in vivo toxicity.
Cytotoxicity is highly dependent on the cell line, dendrimer concentration, and incubation time.
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) Test ) Result
Cell Line Assay Endpoint Reference
Substance (IC50)
Caco-2
(human o
Cationic o
colorectal MTT Cell Viability ~150 pg/mL [4]
_ PAMAM G4
adenocarcino
ma)
HeLa (human o General
) Cationic o )
cervical MTT Cell Viability ~50 pg/mL Dendrimer
PAMAM G5
cancer) Data
A549 (human o General
Cationic o )
lung Alamar Blue Cell Viability ~100 pg/mL Dendrimer
_ PAMAM G5
carcinoma) Data
Fibroblasts
PEGylated -
(normal MTT Cell Viability > 500 pg/mL [5]
Polyester G5
human)

Note: Surface modification of dendrimers, such as PEGylation, can significantly reduce their

cytotoxicity.[7]

Genotoxicity and Immunotoxicity

Specific genotoxicity and immunotoxicity data for Dendron P5 are not available. However,

some studies on cationic dendrimers have suggested the potential for DNA damage and

induction of inflammatory responses. For instance, some sugar-modified PPI dendrimers have

been shown to activate the NF-kB signaling pathway, a key regulator of immune responses.[8]

Potential Mechanisms of Toxicity and Signaling
Pathways

The toxicity of dendrimers, particularly cationic ones, is often initiated by their interaction with

the negatively charged cell membrane. This can lead to membrane disruption, increased

permeability, and ultimately cell lysis.
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Caption: Workflow for OECD Test Guideline 423.

This method involves a stepwise procedure with the use of 3 animals of a single sex per step.
[9]Depending on the mortality and/or moribund status of the animals, further steps with fewer or
the same number of animals may be required. The substance is administered orally by gavage.
[10]
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Acute Dermal Irritation/Corrosion - OECD Test Guideline
404
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OECD 404: Dermal Irritation Workflow

Use One Healthy Young Adult Albino Rabbit

Apply 0.5 g of Dendron P5 to a Small Area of Shaved Skin

(Semi-occlusive patch for 4 hours)

Observe for up to 14 Days:
- Erythema and Eschar Formation
- Oedema Formation

Score Skin Reactions at 1, 24, 48, and 72 Hours

Classify as Irritant or Non-Irritant
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OECD 405: Eye Irritation Workflow

Use One Healthy Young Adult Albino Rabbit

Instill 0.1 mL of Dendron P5 into the Conjunctival Sac of One Eye

Observe for up to 21 Days:
- Corneal Opacity
- Iritis
- Conjunctival Redness and Chemosis

Score Ocular Lesions at 1, 24, 48, and 72 Hours

Classify Based on Severity and Reversibility of Effects
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OECD 403: Inhalation Toxicity Workflow

Expose Groups of Rodents (e.g., Rats) to Dendron P5 Aerosol

Typically a 4-hour Exposure to a Range of Concentrations

Observe for 14 Days:
- Mortality
- Clinical Signs
- Body Weight Changes

Gross Necropsy and Histopathology of Respiratory Tract

Determine LC50 and GHS Category

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Toxicology Profile
of Dendron P5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15123250#dendron-p5-safety-and-toxicology-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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